Cas no 425395-33-1 (Methyl 3-chloro-2-cyano-4,4-difluorobut-2-enoate)

• Product Name: Methyl 3-chloro-2-cyano-4,4-difluorobut-2-enoate
• CAS No: 425395-33-1
• MF: C₆H₄ClF₂NO₂
• MW: 195.551267623901
• CID: 2669886
• Update Time: 2023-08-06

Methyl 3-chloro-2-cyano-4,4-difluorobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-CHLORO-2-CYANO-4,4-DIFLUOROCROTONATE
• METHYL 3-CHLORO-2-CYANO-4,4-DIFLUOROBUT-2-ENOATE
• Methyl 3-chloro-2-cyano-4,4-difluorobut-2-enoate

• Inchi： 1S/C6H4ClF2NO2/c1-12-6(11)3(2-10)4(7)5(8)9/h5H,1H3
• InChI Key： QPVSNDFCPDTAKN-UHFFFAOYSA-N
• SMILES： ClC(C(F)F)=C(C#N)C(=O)OC

Computed Properties

• Exact Mass: 194.99
• Monoisotopic Mass: 194.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 50.1